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Abstract

Allyltributylstannane [(CH2=CHCH2)Sn(C4H9)3] is a versatile and widely utilized organotin
reagent in modern organic synthesis. Its principal application lies in the transfer of an allyl
group to a variety of electrophilic substrates, enabling the formation of crucial carbon-carbon
bonds. This technical guide provides an in-depth overview of the physical, chemical, and
spectroscopic properties of allyltributylstannane. Furthermore, it offers detailed experimental
protocols for its synthesis, purification, and its application in key synthetic transformations,
including Lewis acid-catalyzed and radical-initiated allylations. The underlying reaction
mechanisms and general experimental workflows are also discussed and visualized to provide
a comprehensive resource for laboratory practice.

Physical and Chemical Properties

Allyltributylstannane is a colorless to pale yellow liquid with a characteristic pungent odor. It is
immiscible with water but soluble in many organic solvents such as chloroform and methanol.
[1] It is sensitive to air and should be stored under an inert atmosphere.[1]
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Tabulated Physical and Spectroscopic Data

The following table summarizes the key physical and spectroscopic properties of
allyltributylstannane.

Property Value Reference(s)
Molecular Formula C15H32Sn

Molecular Weight 331.12 g/mol

CAS Number 24850-33-7

Appearance Colorless liquid [1]

Density 1.068 g/mL at 25 °C

Boiling Point 88-92 °C at 0.2 mmHg

Refractive Index (n20/D)

1.486

Flash Point

>110 °C (>230 °F)

[1]

1H NMR (CDCI3)

o (ppm): 5.85-5.65 (m, 1H),
4.95-4.80 (m, 2H), 1.90 (d,
2H), 1.55-1.40 (m, 6H), 1.35-
1.25 (m, 6H), 0.90 (t, 9H),
0.85-0.75 (m, 6H)

[1]

13C NMR (CDCI3)

5 (ppm): 138.0, 112.9, 29.2,
27.5,15.4,13.7, 9.6

[1]

IR (Neat)

v (cm-1): 3070, 2955, 2920,
2870, 2850, 1625, 1460, 1375,
1075, 900, 870, 665

[1]

Mass Spectrum (EI)

m/z: 275, 235, 179, 123, 57

[1]

Reactivity and Synthetic Applications

Allyltributylstannane is a cornerstone reagent for the introduction of the allyl moiety. Its

reactivity can be broadly categorized into two main pathways: Lewis acid-catalyzed reactions
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and free radical reactions.

Lewis Acid-Catalyzed Allylation

In the presence of a Lewis acid, such as boron trifluoride etherate (BF3-OEt2), titanium
tetrachloride (TiCl4), or scandium triflate (Sc(OTf)3), allyltributylstannane readily reacts with
electrophiles, most notably aldehydes and ketones, to furnish homoallylic alcohols.[2][3][4] The
Lewis acid activates the carbonyl group, rendering it more susceptible to nucleophilic attack by
the allyl group of the stannane. These reactions typically proceed through an open or acyclic
transition state.[2]

/ Nodes RCHO [label="R-CHO\n(Aldehyde)"]; LA [label="Lewis Acid\n(e.g., BFs-OEt2)"]; ATS
[label="Allyltributylstannane"]; Activated_Complex [label="[Activated Carbonyl-Lewis Acid
Complex]", shape=box, style=rounded, fillcolor="#F1F3F4"]; Transition_State [label="Open
Transition State", shape=ellipse, style=dashed, fillcolor="#FFFFFF"]; Intermediate
[label="Stannyl-alkoxide intermediate"”, shape=box, style=rounded, fillcolor="#F1F3F4"];
Product [label="Homoallylic Alcohol", shape=box, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Byproduct [label="BusSn-X", shape=box, style=filled,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/l Edges RCHO -> Activated_Complex; LA -> Activated_Complex; ATS -> Transition_State;
Activated_Complex -> Transition_State; Transition_State -> Intermediate; Intermediate ->
Product [label="Work-up"]; Intermediate -> Byproduct; } dot Caption: Lewis Acid-Catalyzed
Allylation of an Aldehyde.

Radical-Initiated Allylation

Allyltributylstannane can also participate in free radical chain reactions.[4] These reactions
are typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), and are
particularly useful for the allylation of alkyl halides.[5] The reaction proceeds via the abstraction
of a halogen atom by a tributyltin radical to generate an alkyl radical, which then reacts with
allyltributylstannane to form the allylated product and regenerate the tributyltin radical.[1]
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Experimental Protocols
Synthesis and Purification of Allyltributylstannane

This protocol is adapted from Organic Syntheses.[6]

Materials:

Magnesium turnings (72.6 g, 3.0 g-atom)

e Anhydrous ethyl ether (1150 mL)

e Allyl bromide (158 mL, 1.8 mol)

¢ lodine (a few crystals)

 Bis(tributyltin) oxide (371 g, 0.62 mol)

e Saturated aqueous ammonium chloride solution
e Hexane

o Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate
Procedure:

e To a dry 3-L three-necked flask equipped with a mechanical stirrer, a dropping funnel, a
condenser, and an argon inlet, add magnesium turnings and 1000 mL of anhydrous ethyl
ether.

o Charge the dropping funnel with a solution of allyl bromide in 150 mL of anhydrous ethyl
ether.

e Add a small portion of the allyl bromide solution to the flask and initiate the Grignard reaction
with a few crystals of iodine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1265786?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv8p0023
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Once the reaction has initiated, add the remaining allyl bromide solution dropwise to
maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 1.5
hours.

Cool the reaction mixture and add a solution of bis(tributyltin) oxide in 150 mL of anhydrous
ethyl ether at a rate that maintains the temperature between 36-38 °C.

After the addition is complete, reflux the mixture for 1.5 hours and then stir overnight at room
temperature.

Cool the reaction mixture in an ice-water bath and quench by the slow addition of saturated
agueous ammonium chloride solution.

Decant the supernatant and wash the residual solids with hexane. Combine the organic
layers.

Wash the combined organic extracts with saturated aqueous ammonium chloride solution
and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by vacuum distillation (bp 116 °C at 1.6 mmHg) to afford
allyltributylstannane as a colorless oil.

Lewis Acid-Catalyzed Allylation of Benzaldehyde

This is a general procedure based on established methods.[2]

Materials:

Benzaldehyde (1.0 mmol)

Anhydrous dichloromethane (CH2CI2) (10 mL)

Boron trifluoride etherate (BF3-OEt2) (1.2 mmol)

Allyltributylstannane (1.2 mmol)
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e Saturated aqueous sodium bicarbonate solution
e Anhydrous sodium sulfate

« Silica gel for column chromatography
Procedure:

» To a flame-dried round-bottom flask under an argon atmosphere, add a solution of
benzaldehyde in anhydrous dichloromethane.

e Cool the solution to -78 °C in a dry ice/acetone bath.

e Add boron trifluoride etherate dropwise to the stirred solution.
 After stirring for 15 minutes, add allyltributylstannane dropwise.
e Monitor the reaction by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding saturated agueous sodium bicarbonate
solution.

» Allow the mixture to warm to room temperature and separate the layers.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to yield the
corresponding homoallylic alcohol.

General Workflow for Reaction Monitoring by TLC

Thin Layer Chromatography (TLC) is a crucial technique for monitoring the progress of organic
reactions.
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Safety and Handling

Allyltributylstannane is a toxic compound and should be handled with appropriate safety
precautions in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if
inhaled. It can cause skin and eye irritation. Personal protective equipment, including gloves,
safety goggles, and a lab coat, should be worn at all times. All waste containing organotin
compounds must be disposed of as hazardous waste according to local regulations.

Conclusion

Allyltributylstannane is an indispensable reagent in organic synthesis, offering a reliable
method for the formation of carbon-carbon bonds through the transfer of an allyl group. A
thorough understanding of its physical and chemical properties, coupled with detailed
knowledge of experimental protocols and reaction mechanisms, is paramount for its safe and
effective use in the laboratory. This guide provides a consolidated resource to aid researchers,
scientists, and drug development professionals in harnessing the full synthetic potential of
allyltributylstannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of
Allyltributylstannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-
allyltributylstannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-allyltributylstannane
https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-allyltributylstannane
https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-allyltributylstannane
https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-allyltributylstannane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

